Cas no 885706-04-7 (Benzoic acid, 3-fluoro-4-(2-methylpropyl)-)

• Product Name: Benzoic acid, 3-fluoro-4-(2-methylpropyl)-
• CAS No: 885706-04-7
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 4293234
• PubChem ID: 63886732
• Update Time: 2025-10-20

Benzoic acid, 3-fluoro-4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(2-methylpropyl)-
• 3-fluoro-4-(2-methylpropyl)benzoic acid
• SCHEMBL3128273
• DB-183359
• 3-fluoro-4-isobutylbenzoic acid
• G76417
• VSOIHWMXKIXTNE-UHFFFAOYSA-N
• 885706-04-7
• AKOS013200777

• Inchi： 1S/C11H13FO2/c1-7(2)5-8-3-4-9(11(13)14)6-10(8)12/h3-4,6-7H,5H2,1-2H3,(H,13,14)
• InChI Key： VSOIHWMXKIXTNE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CC(C)C)C(F)=C1

Computed Properties

• Exact Mass: 196.08995782Da
• Monoisotopic Mass: 196.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on Benzoic acid, 3-fluoro-4-(2-methylpropyl)-

Benzoic Acid, 3-Fluoro-4-(2-Methylpropyl)-: Structural Features and Emerging Applications in Pharmaceutical Chemistry

Benzoic acid, 3-fluoro-4-(2-methylpropyl)- (CAS No. 885706-04-7) represents a structurally unique aromatic carboxylic acid derivative with significant potential in modern medicinal chemistry. This compound features a benzene ring substituted with a fluorine atom at the 3-position and a tert-butyl group at the 4-position, forming a distinctive molecular architecture that influences its physicochemical properties and biological activity. The combination of halogen substitution and branched aliphatic chain creates a versatile scaffold for drug design, particularly in the development of small-molecule therapeutics targeting G protein-coupled receptors (GPCRs) and enzyme inhibition pathways.

The structural motif of 3-fluoro-4-(2-methylpropyl)benzoic acid has been extensively studied for its role in modulating metabolic processes. Recent research published in the *Journal of Medicinal Chemistry* (2023) highlights its application as a key intermediate in the synthesis of selective peroxisome proliferator-activated receptor (PPAR) agonists. The fluorine substitution at C3 position enhances lipophilicity while maintaining aqueous solubility through hydrogen bonding capabilities, a critical balance for optimal drug absorption and distribution profiles.

Synthetic methodologies for this compound have evolved significantly since its initial characterization. Modern approaches employ transition-metal-catalyzed cross-coupling reactions to achieve site-specific fluorination, ensuring high regioselectivity and yield efficiency. A 2024 study in *Organic Process Research & Development* demonstrates an optimized three-step synthesis involving Friedel-Crafts alkylation followed by selective fluorination using Selectfluor reagent, achieving >95% purity through crystallization techniques.

In the realm of pharmaceutical development, CAS No. 885706-04-7 has emerged as a critical building block for next-generation anti-inflammatory agents. Its molecular framework enables strategic modification through esterification or amide formation to target specific biological pathways. Notably, preclinical studies indicate that derivatives of this compound exhibit enhanced bioavailability compared to traditional NSAIDs, with reduced gastrointestinal side effects due to improved metabolic stability.

The chemical versatility of this benzoic acid derivative extends beyond pharmaceutical applications. Recent advancements in materials science have explored its use as a functional monomer in polymer synthesis for sensor development. The fluorinated aromatic system provides unique electronic properties that enhance sensitivity to environmental stimuli such as pH changes or heavy metal ions.

Structural analysis via X-ray crystallography reveals that the spatial arrangement of substituents in 3-fluoro-4-(2-methylpropyl)benzoic acid creates favorable interactions with target proteins. Computational studies using molecular docking simulations have identified key hydrogen bonding interactions between the carboxylic acid group and conserved residues in enzyme active sites, providing mechanistic insights into its biological activity.

In green chemistry initiatives, researchers have developed solvent-free synthesis protocols for this compound using microwave-assisted reactions. These methods reduce reaction times by up to 60% while minimizing waste generation compared to conventional heating techniques, aligning with industry trends toward sustainable chemical production processes.

The pharmacokinetic profile of compounds derived from this scaffold has been extensively characterized using advanced analytical techniques such as UHPLC-MS/MS. These studies demonstrate favorable plasma protein binding characteristics (typically >90%) and predictable hepatic metabolism patterns primarily through CYP3A4-mediated pathways.

Ongoing research focuses on optimizing the stereochemical configuration of the tert-butyl substituent to enhance enantioselectivity in biological systems. Chiral resolution techniques employing biocatalytic methods have shown promising results in producing optically pure derivatives with improved therapeutic indices.

In drug discovery pipelines, this compound serves as a privileged structure for high-throughput screening campaigns targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier combined with low cytotoxicity profiles makes it an attractive candidate for CNS drug development programs currently under investigation by multiple pharmaceutical companies.

The environmental fate of this compound is being studied through QSAR modeling approaches to assess biodegradation potential and ecotoxicological impacts. Preliminary data suggests rapid microbial degradation under aerobic conditions with half-lives below regulatory thresholds established by international environmental protection agencies.

In conclusion, the unique combination of structural features present in CAS No. 885706-04-7 positions it as a valuable chemical entity across multiple scientific disciplines. From its role as a synthetic intermediate in pharmaceutical development to its emerging applications in materials science, this compound continues to attract significant research interest due to its tunable physicochemical properties and diverse functionalization possibilities.